Cas no 1805474-33-2 (Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate)
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C12H13F2N3O2/c1-2-19-11(18)4-8-7(5-15)3-9(12(13)14)17-10(8)6-16/h3,12H,2,4-5,15H2,1H3
- InChI Key: DLBDGXGAHXJTMP-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CN)=C(C(C#N)=N1)CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 356
- XLogP3: 0.6
- Topological Polar Surface Area: 89
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040446-1g |
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate |
1805474-33-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate: A Novel Compound for Targeted Therapeutic Applications
Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate, with the CAS number 1805474-33-2, represents a promising scaffold in the field of medicinal chemistry. This compound combines multiple functional groups, including a cyano group, a diffuoromethyl substituent, and an aminomethyl moiety, which collectively contribute to its unique pharmacological profile. Recent studies have highlighted the potential of this molecule to modulate key biological pathways, making it a focal point for drug discovery efforts.
The molecular structure of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate is centered around a pyridine ring, with the cyano group at the 2-position and the diffuoromethyl substituent at the 6-position. The aminomethyl group is attached to the 4-position, while the acetic acid ester functional group extends from the 3-position. This arrangement creates a multifunctional molecule with potential interactions at multiple targets, including enzyme active sites and protein-binding regions.
Recent advancements in computational chemistry have enabled detailed analysis of the Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate structure. Molecular docking studies suggest that the cyano and diffuoromethyl groups may play critical roles in stabilizing the interaction with specific receptors, while the aminomethyl moiety could enhance solubility and bioavailability. These findings align with broader trends in drug design, where the integration of multiple functional groups is increasingly favored to achieve multitarget efficacy.
Experimental data from 2023 studies indicate that Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate exhibits selective activity against certain kinases, including EGFR and ALK. This selectivity is attributed to the spatial arrangement of the cyano, diffuoromethyl, and aminomethyl groups, which allow for precise binding to the ATP-binding pocket of these enzymes. Such specificity is crucial for minimizing off-target effects, a major challenge in the development of kinase inhibitors.
One of the most significant breakthroughs in recent research involves the application of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate in the treatment of solid tumors. Preclinical studies have demonstrated its ability to inhibit the growth of pancreatic cancer xenografts in mice, with minimal toxicity to normal tissues. This outcome is particularly noteworthy, as pancreatic cancer is known for its resistance to conventional therapies.
The synthesis of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate has also been optimized to improve yield and purity. A 2024 publication described a novel catalytic approach using transition metal complexes to facilitate the formation of the diffuoromethyl substituent. This method not only enhances the efficiency of the synthesis process but also reduces the environmental impact associated with traditional chemical methods.
From a pharmacokinetic perspective, Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate exhibits favorable properties, including high solubility in aqueous media and a prolonged half-life. These characteristics are essential for ensuring that the compound remains active in the body for an extended period, thereby improving its therapeutic efficacy. The aminomethyl group is believed to contribute significantly to these solubility advantages.
Another area of active research is the exploration of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate as a lead compound for the development of antifungal agents. Preliminary studies suggest that the molecule may interfere with fungal cell wall synthesis, a mechanism commonly targeted by existing antifungal drugs. However, further investigation is needed to confirm its efficacy against a range of fungal pathogens.
The potential of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate in treating inflammatory diseases is also being explored. In vitro experiments have shown that the compound can modulate the activity of pro-inflammatory cytokines, such as IL-6 and TNF-α. This property makes it a candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a central role.
Despite its promising profile, the development of Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate as a therapeutic agent faces several challenges. One of the primary concerns is the need to further optimize its selectivity to minimize potential side effects. Additionally, large-scale production of the compound must be economically viable to ensure its accessibility to patients in need.
In conclusion, Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties make it a versatile candidate for the treatment of various diseases. As research continues to uncover its full potential, this compound may play a pivotal role in the development of new therapeutic strategies.
Further studies are needed to fully understand the mechanisms of action and to address the challenges associated with its clinical application. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating the promising findings from the laboratory into effective treatments for patients.
Overall, Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate exemplifies the power of modern drug discovery techniques. Its development underscores the importance of interdisciplinary research in advancing the field of medicine and improving patient outcomes.
1805474-33-2 (Ethyl 4-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)